Ferulic Acid Methyl Ester

• CAS No.: 2309-07-1
• Product Name: Ferulic Acid Methyl Ester
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
• Standard InChIKey: AUJXJFHANFIVKH-GQCTYLIASA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C(=O)OC)O
• SMILES: COC1=C(C=CC(=C1)C=CC(=O)OC)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)OC)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Ferulic acid is a hydroxycinnamic acid that is abundant in plants and originally derived from giant fennel (F. communis). This naturally-occurring phenolic has antioxidant activities that provide protection against inflammation and cancer. Ferulic acid methyl ester is a lipophilic derivative of ferulic acid, demonstrating increased ability to cross cell membranes. Ferulic acid methyl ester has less antioxidant capacity than ferulic acid in neuronal PC12 cells (IC50 = 74.7 μM for ferulic acid ethyl ester vs. 44.6 μM for ferulic acid, 2,2-diphenyl-1-picrylhydrazyl radical scavenging). Ferulic acid methyl ester, at 10-25 µg/ml, inhibits the release of pro-inflammatory cytokines, blocks the expression of COX-2, and reduces nitric oxide generation from LPS-stimulated macrophages.
• Synonyms: methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)acrylate; methyl ferulate
• PubChem Compound: 5357283
• Last Modified: Nov 11 2021